2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid 2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid
Brand Name: Vulcanchem
CAS No.: 1795084-09-1
VCID: VC6181937
InChI: InChI=1S/C12H14N2O3/c1-9-2-4-10(5-3-9)14-7-6-13(12(14)17)8-11(15)16/h2-5H,6-8H2,1H3,(H,15,16)
SMILES: CC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)O
Molecular Formula: C12H14N2O3
Molecular Weight: 234.255

2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid

CAS No.: 1795084-09-1

Cat. No.: VC6181937

Molecular Formula: C12H14N2O3

Molecular Weight: 234.255

* For research use only. Not for human or veterinary use.

2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid - 1795084-09-1

Specification

CAS No. 1795084-09-1
Molecular Formula C12H14N2O3
Molecular Weight 234.255
IUPAC Name 2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid
Standard InChI InChI=1S/C12H14N2O3/c1-9-2-4-10(5-3-9)14-7-6-13(12(14)17)8-11(15)16/h2-5H,6-8H2,1H3,(H,15,16)
Standard InChI Key KJFXISYYRLDVEK-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)O

Introduction

2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid is a synthetic organic compound with the CAS number 1795084-09-1 and molecular formula C12H14N2O3. This compound is identified by its catalog number AA0241VW and is part of a broader class of imidazolidine derivatives, which are known for their diverse biological activities and applications in pharmaceutical chemistry.

Synthesis and Preparation

While specific synthesis protocols for 2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid are not detailed in the available literature, compounds of similar structure are typically synthesized through condensation reactions involving imidazolidine precursors and aromatic aldehydes or ketones. The acetic acid moiety can be introduced via a carboxylation step or by using a carboxylic acid derivative as a starting material.

Biological Activity and Potential Applications

Although specific biological activity data for 2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]acetic acid are not readily available, compounds with similar structural motifs have shown promise in various therapeutic areas. For instance, imidazolidine derivatives have been explored for their antimicrobial, antiviral, and anticancer properties. The presence of a phenyl ring and an acetic acid group suggests potential for interaction with biological targets, which could be further investigated through in vitro and in vivo studies.

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